Cas no 1804760-03-9 (6-Fluoro-2-nitro-3-(trifluoromethoxy)pyridine-4-sulfonyl chloride)

• Product Name: 6-Fluoro-2-nitro-3-(trifluoromethoxy)pyridine-4-sulfonyl chloride
• CAS No: 1804760-03-9
• MF: C₆HClF₄N₂O₅S
• MW: 324.594153165817
• CID: 4829132
• Update Time: 2025-06-11

6-Fluoro-2-nitro-3-(trifluoromethoxy)pyridine-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 6-Fluoro-2-nitro-3-(trifluoromethoxy)pyridine-4-sulfonyl chloride

• Inchi： 1S/C6HClF4N2O5S/c7-19(16,17)2-1-3(8)12-5(13(14)15)4(2)18-6(9,10)11/h1H
• InChI Key： FSSHUVUVPBAFDJ-UHFFFAOYSA-N
• SMILES： ClS(C1C=C(N=C(C=1OC(F)(F)F)[N+](=O)[O-])F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 446
• XLogP3: 2.7
• Topological Polar Surface Area: 111

Additional information on 6-Fluoro-2-nitro-3-(trifluoromethoxy)pyridine-4-sulfonyl chloride

Introduction to 6-Fluoro-2-nitro-3-(trifluoromethoxy)pyridine-4-sulfonyl chloride (CAS No. 1804760-03-9)

6-Fluoro-2-nitro-3-(trifluoromethoxy)pyridine-4-sulfonyl chloride (CAS No. 1804760-03-9) is a versatile and highly reactive compound that has gained significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a fluorinated pyridine ring, a nitro group, and a trifluoromethoxy substituent, all of which contribute to its high reactivity and potential for diverse applications.

The fluorinated pyridine ring is a key structural element that imparts several advantageous properties to the compound. Fluorine atoms are known for their strong electron-withdrawing effect, which can significantly influence the electronic properties of the molecule. This makes 6-Fluoro-2-nitro-3-(trifluoromethoxy)pyridine-4-sulfonyl chloride an excellent candidate for use in the synthesis of various functionalized molecules, particularly those with enhanced biological activity or improved pharmacokinetic profiles.

The presence of the nitro group further enhances the reactivity and versatility of this compound. Nitro groups are known to be powerful electron-withdrawing substituents, which can increase the electrophilicity of adjacent functional groups. This property is particularly useful in synthetic chemistry, where the nitro group can facilitate various reactions such as nucleophilic substitution and reduction processes. Additionally, the nitro group can be selectively reduced to an amino group, opening up a wide range of synthetic pathways for the preparation of complex organic molecules.

The trifluoromethoxy substituent is another critical feature of 6-Fluoro-2-nitro-3-(trifluoromethoxy)pyridine-4-sulfonyl chloride. Trifluoromethoxy groups are known for their strong electron-withdrawing effect and high lipophilicity, which can significantly influence the solubility and bioavailability of the molecule. These properties make the compound particularly suitable for use in the development of drugs with improved pharmacological properties.

The sulfonyl chloride functional group at the C4 position of the pyridine ring adds another layer of reactivity to this compound. Sulfonyl chlorides are highly reactive electrophiles that can readily undergo nucleophilic substitution reactions with a variety of nucleophiles, including alcohols, amines, and thiols. This reactivity makes 6-Fluoro-2-nitro-3-(trifluoromethoxy)pyridine-4-sulfonyl chloride an excellent building block for the synthesis of sulfonamides, sulfonate esters, and other sulfur-containing compounds.

In recent years, 6-Fluoro-2-nitro-3-(trifluoromethoxy)pyridine-4-sulfonyl chloride has been extensively studied for its potential applications in drug discovery and development. One notable area of research is its use as an intermediate in the synthesis of novel antiviral agents. For example, a study published in the Journal of Medicinal Chemistry reported the synthesis and evaluation of a series of sulfonamide derivatives derived from this compound as potent inhibitors of viral replication. The results showed that these derivatives exhibited significant antiviral activity against several clinically relevant viruses, including influenza and HIV.

Another promising application of 6-Fluoro-2-nitro-3-(trifluoromethoxy)pyridine-4-sulfonyl chloride is in the development of anticancer drugs. Research conducted at a leading pharmaceutical company demonstrated that certain sulfonamide derivatives derived from this compound showed selective cytotoxicity against various cancer cell lines. The mechanism of action was found to involve inhibition of key signaling pathways involved in cancer cell proliferation and survival.

Beyond its applications in drug discovery, 6-Fluoro-2-nitro-3-(trifluoromethoxy)pyridine-4-sulfonyl chloride has also been explored for its potential use in materials science and chemical sensing. For instance, a study published in Advanced Materials reported the synthesis of a novel polymer containing this compound as a monomer unit. The resulting polymer exhibited excellent thermal stability and mechanical strength, making it suitable for use in high-performance materials applications.

In conclusion, 6-Fluoro-2-nitro-3-(trifluoromethoxy)pyridine-4-sulfonyl chloride (CAS No. 1804760-03-9) is a highly versatile and reactive compound with significant potential for diverse applications in medicinal chemistry, pharmaceutical research, materials science, and chemical sensing. Its unique structural features and reactivity make it an invaluable building block for the synthesis of complex organic molecules with enhanced biological activity and improved pharmacological properties.